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Compound of Interest

3-[4-(Dimethylamino)phenyl]-2-
Compound Name:

propene-1-ol
CAS No.: 190848-81-8

Cat. No.: B2549367

Get Quote

\ J

Chemical Identity & Physicochemical Properties[1]
[2][3][4][5]

This compound is a derivative of cinnamyl alcohol characterized by a para-dimethylamino
substituent.[1] Its structure combines an allylic alcohol functionality with an electron-rich
aromatic amine, creating unique reactivity and toxicity concerns.[1]
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Property Detail
IUPAC Name (2E)-3-[4-(Dimethylamino)phenyl]prop-2-en-1-ol
Common Name 4-Dimethylaminocinnamyl alcohol

Note: Often custom synthesized.[1][2] Closest
CAS Number commercial analog CAS: 6203-18-5 (Aldehyde

precursor).[1]

Molecular Formula C11H1sNO
Molecular Weight 177.24 g/mol
Physical State Solid (typically yellow to orange crystals)

N Soluble in organic solvents (DMSO, Ethanol,
Solubility ]

DCM); poorly soluble in water.[1]

o Susceptible to oxidation (to aldehyde/acid) and

Reactivity

polymerization (light sensitive).[1]

Toxicological Profile: Mechanism & Assessment

Executive Summary: This compound should be treated as a Potent Skin Sensitizer and a
Suspected Mutagen.[1] The toxicity profile is derived from a "Read-Across" analysis of its two
core pharmacophores: the cinnamyl backbone and the aromatic amine.[1]

Mechanism of Action (The "Why")

The biological activity and toxicity are driven by metabolic activation.[1] The alcohol itself is a
"pro-electrophile."[1]

e Sensitization (Haptens): The allylic alcohol is metabolized by Alcohol Dehydrogenase (ADH)
into 4-Dimethylaminocinnamaldehyde.[1] This aldehyde is a highly reactive Michael Acceptor
and Schiff Base former.[1] It covalently binds to skin proteins (nucleophiles like cysteine or
lysine), triggering Type IV Hypersensitivity (Allergic Contact Dermatitis).[1]

o Genotoxicity Potential: The p-dimethylamino group is structurally similar to known
carcinogens (e.g., dimethylaniline).[1] Metabolic activation via Cytochrome P450 can lead to
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N-hydroxylation, forming reactive nitrenium ions capable of DNA adduct formation.[1]

licted Toxici \points[1]

Endpoint Classification Mechanistic Basis

Based on cinnamyl alcohol

Acute Toxicity Category 4 (Oral)
LD50 (~2000 mg/kg).[1]

Rapid oxidation to the
Skin Sensitization Category 1A (High) aldehyde (a known strong
sensitizer).[1]

Presence of N,N-
o dimethylaniline substructure;
Genotoxicity Suspected (Cat 2) ] )
potential for metabolic

activation.[1]

Allylic alcohols are moderate to
Eye Irritation Category 2A severe mucous membrane

irritants.[1]

Metabolic Activation Pathway (Visualization)
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Figure 1: Metabolic pathway highlighting the bioactivation of the alcohol to a reactive aldehyde
(sensitization risk) and N-hydroxylated species (genotoxicity risk).[1]
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Handling & Safety Protocols (Self-Validating

Systems)

To ensure safety, we employ a "Containment by Default” strategy. Do not rely on the absence

of visible symptoms; the sensitization threshold decreases with every exposure.[1]

Engineering Controls

o Primary Barrier: All handling of dry powder must occur within a Class Il Biological Safety
Cabinet (BSC) or a Chemical Fume Hood with a face velocity >100 fpm.[1]

» Static Control: Use an ionizing bar or anti-static gun inside the hood.[1] The powder is likely
electrostatic; static discharge can aerosolize the particles, bypassing respiratory protection.

| : . PPE) .

Zone Hand Protection

Respiratory Body

Double Glove:lnner:
Nitrile (4 mil)Outer:

Weighing/Solid ) i
Laminate (Silver

Shield)

N95 or P100 (if
outside hood)Powered
Air Purifying
Respirator (PAPR) for
>10g

Tyvek Lab Coat +

Sleeve Covers

Double Nitrile:Change
) outer glove
Solution (Solvent) ) i
immediately upon

splash.[1]

Standard Fume Hood Standard Lab Coat

Protocol Validation (The "Glove Test"):

o Why Laminate? Aromatic amines and allylic compounds can permeate thin nitrile.[1] If
laminate gloves are unavailable, use "High-Risk" thick nitrile (8 mil) and change every 15

minutes.[1]

Deactivation & Waste Disposal
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Do not dispose of pure material in standard organic waste.[1] It must be chemically deactivated
first to prevent downstream sensitization of waste handlers.[1]

» Deactivation Solution: 10% Sodium Hypochlorite (Bleach) or Acidic Permanganate.[1]

o Mechanism:[1][3][4] Oxidizes the alkene double bond and the amine, breaking the
conjugation and reducing reactivity.

e Procedure:
o Dissolve waste in acetone.[1]
o Slowly add bleach solution (Exothermic!).[1]

o Allow to stand for 24 hours before neutralizing and disposing as aqueous hazardous
waste.[1]

Emergency Response Workflow

In the event of exposure, immediate action is required to prevent sensitization.
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Exposure Incident

Identify Type

Skin Contact Inhalation Eye Contact

Do NOT use solvents
(Increases absorption)

Wash with Soap & Water Move to Fresh Air Flush with Saline
(15 mins) - NO Alcohol Support Respiration (15 mins)

Seek Medical Attention
(Bring Chemical Structure)

Click to download full resolution via product page

Figure 2: Decision tree for emergency response.[1] Note the critical prohibition of using

solvents (alcohol/acetone) on skin, as they enhance dermal absorption of the compound.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

© 2026 BenchChem. All rights reserved. 7/8 Tech Support


https://www.sigmaaldrich.com/TW/zh/product/bldpharmatech/bl3h97f03588
https://www.benchchem.com/product/b2549367?utm_src=pdf-custom-synthesis#bc-rfq
https://www.sigmaaldrich.com/TW/zh/product/bldpharmatech/bl3h97f03588
https://www.sigmaaldrich.com/TW/zh/product/bldpharmatech/bl3h97f03588
https://pubchem.ncbi.nlm.nih.gov/compound/5331296
https://pubchem.ncbi.nlm.nih.gov/compound/5331296
https://patents.google.com/patent/CN101962327A/en
https://patents.google.com/patent/CN101962327A/en
https://patents.google.com/patent/CN105777564A/en
https://patents.google.com/patent/CN105777564A/en
https://pubmed.ncbi.nlm.nih.gov/15811570/
https://pubmed.ncbi.nlm.nih.gov/15811570/
https://www.benchchem.com/product/b2549367/docs#technical-guide-toxicity-profile-handling-of-4-dimethylaminocinnamyl-alcohol-1
https://www.benchchem.com/product/b2549367/docs#technical-guide-toxicity-profile-handling-of-4-dimethylaminocinnamyl-alcohol-1
https://www.benchchem.com/product/b2549367/docs#technical-guide-toxicity-profile-handling-of-4-dimethylaminocinnamyl-alcohol-1
https://www.benchchem.com/product/b2549367/docs#technical-guide-toxicity-profile-handling-of-4-dimethylaminocinnamyl-alcohol-1
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2549367?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Foundational & Exploratory

Check Availability & Pricing

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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